Cas no 2034430-59-4 ([4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone)

• Product Name: [4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034430-59-4
• MF: C₁₈H₁₅ClN₄O
• MW: 338.790902376175
• CID: 5378638
• Update Time: 2025-09-27

[4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C18H15ClN4O/c19-16-3-1-2-15(10-16)13-4-6-14(7-5-13)18(24)22-11-17(12-22)23-9-8-20-21-23/h1-10,17H,11-12H2
• InChI Key： LGMDNLTVJAUPQI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2=CC=CC(Cl)=C2)C=C1)(N1CC(N2C=CN=N2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone

Recent Advances in the Study of [4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone (CAS: 2034430-59-4)

The compound [4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone (CAS: 2034430-59-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of this compound, which combines a triazole moiety with an azetidine ring, offering a promising scaffold for drug development. The presence of the 3-chlorophenyl group further enhances its binding affinity to specific biological targets, making it a candidate for further investigation in various disease models.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that [4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone exhibits potent inhibitory activity against a range of kinases implicated in cancer progression. The compound showed nanomolar IC50 values in vitro, suggesting its potential as a kinase inhibitor. Further in vivo studies are currently underway to evaluate its efficacy and safety profile.

Another significant development comes from a collaborative research effort between academic and industrial partners, which explored the compound's role in modulating inflammatory pathways. Preliminary data indicate that it can effectively suppress the production of pro-inflammatory cytokines, positioning it as a potential therapeutic agent for autoimmune diseases. The exact molecular targets and mechanisms are still under investigation, but early results are promising.

The synthesis of [4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone has also been optimized in recent years. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these encouraging findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Additionally, more comprehensive toxicology studies are needed to ensure its suitability for human trials. Researchers are actively addressing these issues through structural modifications and formulation strategies.

In conclusion, [4-(3-chlorophenyl)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone represents a promising candidate in the field of medicinal chemistry. Its diverse biological activities and improved synthetic accessibility make it a valuable subject for ongoing research. Future studies will likely focus on elucidating its mechanisms of action, optimizing its drug-like properties, and exploring its therapeutic potential in various disease contexts.